molecular formula C23H40O6 B1233674 Mexiprostil CAS No. 88980-20-5

Mexiprostil

Cat. No. B1233674
CAS RN: 88980-20-5
M. Wt: 412.6 g/mol
InChI Key: GGDWDKDPRJFMHD-ZXYUVVQBSA-N
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Description

Mexiprostil, also known as this compound, is a useful research compound. Its molecular formula is C23H40O6 and its molecular weight is 412.6 g/mol. The purity is usually 95%.
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properties

CAS RN

88980-20-5

Molecular Formula

C23H40O6

Molecular Weight

412.6 g/mol

IUPAC Name

methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4-methoxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoate

InChI

InChI=1S/C23H40O6/c1-5-6-15-23(2,29-4)21(26)14-13-18-17(19(24)16-20(18)25)11-9-7-8-10-12-22(27)28-3/h13-14,17-18,20-21,25-26H,5-12,15-16H2,1-4H3/b14-13+/t17-,18-,20-,21-,23?/m1/s1

InChI Key

GGDWDKDPRJFMHD-ZXYUVVQBSA-N

Isomeric SMILES

CCCCC(C)([C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1CCCCCCC(=O)OC)O)O)OC

SMILES

CCCCC(C)(C(C=CC1C(CC(=O)C1CCCCCCC(=O)OC)O)O)OC

Canonical SMILES

CCCCC(C)(C(C=CC1C(CC(=O)C1CCCCCCC(=O)OC)O)O)OC

synonyms

15 alpha,16(R),16-methyl-16-methoxy-PGE1
15 alpha,16(R),16-methyl-16-methoxy-prostaglandin E1
15 alpha,16-methyl-16-methoxy-PGE1
MDL 646
MDL-646
mexiprostil

Origin of Product

United States

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